Cas no 2229227-12-5 (5-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1,2-oxazole-4-carboxylic acid
• CAS No: 2229227-12-5
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6267132
• PubChem ID: 165694330
• Update Time: 2025-06-25

5-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1,2-oxazole-4-carboxylic acid
• 5-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-1,2-oxazole-4-carboxylic acid
• EN300-1810431
• 2229227-12-5

• Inchi： 1S/C13H15NO3/c1-13(2)7-3-4-8(10(13)5-7)11-9(12(15)16)6-14-17-11/h4,6-7,10H,3,5H2,1-2H3,(H,15,16)
• InChI Key： LJMPQPGADDSNBS-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-1,2-oxazole-4-carboxylic acid

Recent Advances in the Study of 5-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-1,2-oxazole-4-carboxylic acid (CAS: 2229227-12-5)

The compound 5-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-1,2-oxazole-4-carboxylic acid (CAS: 2229227-12-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological potential.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic core structure, derived from pinene, provides a rigid scaffold that enhances binding affinity to target proteins. Researchers have successfully optimized the synthetic route to improve yield and purity, making it more accessible for further pharmacological studies. The carboxylic acid moiety at the 4-position of the oxazole ring is particularly noteworthy, as it facilitates interactions with biological targets through hydrogen bonding and ionic interactions.

In vitro and in vivo studies have demonstrated that 5-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-1,2-oxazole-4-carboxylic acid exhibits promising anti-inflammatory and analgesic properties. Mechanistic investigations reveal that it modulates key signaling pathways, including the NF-κB and MAPK pathways, which are implicated in chronic inflammatory diseases. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

Furthermore, the compound has shown activity against certain bacterial strains, including multidrug-resistant pathogens. Structure-activity relationship (SAR) studies indicate that modifications to the oxazole ring can enhance its antimicrobial efficacy. This opens new avenues for designing derivatives with improved pharmacokinetic profiles and reduced toxicity.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full therapeutic potential of this compound.

In conclusion, 5-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-1,2-oxazole-4-carboxylic acid represents a versatile scaffold with significant pharmacological potential. Continued research into its mechanisms of action and derivative synthesis will likely yield novel therapeutics for inflammatory and infectious diseases. This brief underscores the importance of interdisciplinary approaches in advancing drug discovery and development.